Cas no 1020965-50-7 (N-(3-ethoxypropyl)-2-methylcyclohexan-1-amine)

• Product Name: N-(3-ethoxypropyl)-2-methylcyclohexan-1-amine
• CAS No: 1020965-50-7
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• MDL: MFCD11146777
• CID: 5185748
• PubChem ID: 43179116
• Update Time: 2026-03-05

N-(3-ethoxypropyl)-2-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N-(3-ethoxypropyl)-2-methyl-
• N-(3-ethoxypropyl)-2-methylcyclohexan-1-amine

• MDL： MFCD11146777
• Inchi： 1S/C12H25NO/c1-3-14-10-6-9-13-12-8-5-4-7-11(12)2/h11-13H,3-10H2,1-2H3
• InChI Key： SJZNTXQJEUDLBX-UHFFFAOYSA-N
• SMILES： C1(NCCCOCC)CCCCC1C

Additional information on N-(3-ethoxypropyl)-2-methylcyclohexan-1-amine

Comprehensive Overview of N-(3-ethoxypropyl)-2-methylcyclohexan-1-amine (CAS No. 1020965-50-7)

N-(3-ethoxypropyl)-2-methylcyclohexan-1-amine (CAS No. 1020965-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This amine derivative, characterized by its cyclohexane backbone and ethoxypropyl side chain, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and bioactive molecule synthesis.

The compound's structural features, including the methylcyclohexane ring and ethoxypropyl substituent, contribute to its lipophilicity and metabolic stability. These attributes are critical in modern medicinal chemistry optimization, where ADME (Absorption, Distribution, Metabolism, Excretion) properties are paramount. Recent studies have highlighted its utility in designing novel therapeutic candidates, especially in addressing neurodegenerative disorders—a hot topic in biomedical research due to the global rise in aging populations.

From an industrial perspective, N-(3-ethoxypropyl)-2-methylcyclohexan-1-amine serves as a key building block for crop protection chemicals. Its molecular framework aligns with the growing demand for sustainable agrochemicals, a trending subject as agriculture faces climate change challenges. The ethoxypropyl moiety enhances solubility in formulation development, addressing the industry's need for environmentally friendly solvents—a frequent search query among green chemistry enthusiasts.

Analytical characterization of CAS No. 1020965-50-7 reveals excellent compatibility with high-throughput screening (HTS) platforms. This aligns with the pharmaceutical industry's shift toward AI-driven drug discovery—a dominant theme in recent scientific discourse. The compound's structural versatility allows for diverse derivatization, answering frequent researcher inquiries about scaffold hopping strategies in lead optimization.

Quality control protocols for N-(3-ethoxypropyl)-2-methylcyclohexan-1-amine emphasize HPLC purity analysis and spectroscopic validation (NMR, MS), reflecting the compound's premium research-grade status. These procedures cater to laboratories prioritizing reproducible synthetic outcomes—a critical concern in peer-reviewed publications. The substance's stability under standard storage conditions makes it a practical choice for long-term research projects, addressing common logistical questions from procurement specialists.

Emerging applications in material science have expanded the compound's relevance beyond life sciences. Its amine functionality enables participation in polymer crosslinking reactions, coinciding with increased interest in smart materials for industrial coatings. This multidisciplinary utility positions CAS No. 1020965-50-7 as a compound bridging pharmaceutical innovation and advanced material development—two fields generating substantial search traffic in scientific databases.

Regulatory compliance profiles confirm that N-(3-ethoxypropyl)-2-methylcyclohexan-1-amine meets international safety standards for research chemicals. Documentation includes comprehensive SDS (Safety Data Sheet) information, responding to the growing emphasis on laboratory safety protocols in academic and industrial settings. The compound's non-hazardous classification under normal handling conditions makes it accessible for global research collaborations—a frequent consideration for multinational projects.

Synthetic methodologies for this compound continue to evolve, with recent literature highlighting catalytic asymmetric routes to access enantiomerically pure forms. This advancement answers the pharmaceutical industry's demand for chiral building blocks, particularly for CNS-active compounds where stereochemistry profoundly impacts biological activity. Such developments align with search trends focusing on stereoselective synthesis techniques and green chemistry metrics.

The commercial availability of N-(3-ethoxypropyl)-2-methylcyclohexan-1-amine through specialized chemical suppliers ensures accessibility for diverse research initiatives. Procurement options frequently include custom synthesis services and bulk quantities, addressing common inquiries from both academic and industrial researchers. This availability supports the compound's growing role in high-value chemical production chains.

Future research directions likely involve exploring the compound's structure-activity relationships (SAR) in greater depth, particularly for GPCR-targeting therapeutics—a trending topic in pharmacology. The methylcyclohexane core's conformational flexibility offers intriguing possibilities for molecular docking studies, a technique gaining popularity with advances in computational chemistry. These prospective applications ensure sustained scientific interest in CAS No. 1020965-50-7 as a versatile research tool.